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Compound of Interest

5-Methoxy-4-
Compound Name:

methylnicotinaldehyde
CAS No.: 113118-86-8
Cat. No.: B056831

Get Quote

Introduction & Chemical Profile5-Methoxy-4-
methylnicotinaldehyde (CAS: 113118-86-8)[1] is a
critical synthetic building block utilized by
researchers and drug development professionals to
construct complex pyridine-containing therapeutics.
With a molecular formula of CBH9NO2 and a
molecular weight of 151.16 g/mol [2], this compound
(IUPAC:5-methoxy-4-methylpyridine-3-
carbaldehyde)[3] is highly valued for its
electrophilic aldehyde group, which readily
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undergoes reductive aminations and Schiff base
formations.

However, this same chemical reactivity dictates its occupational hazards. The electrophilic
carbonyl carbon can react with nucleophilic functional groups (such as amines and thiols) in
human skin and respiratory proteins, necessitating stringent, self-validating safety protocols.

Risk Assessment & Hazard Matrix

Based on hazard profiles for closely related methoxynicotinaldehydes, handling this compound
presents acute toxicity and irritation risks[1]. The following matrix summarizes the physiological
impacts and field-proven mitigation strategies.
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Physiological Causality &
Hazard Class GHS Code L
Impact Mitigation Strategy

Mitigation: Strict

laboratory
o Harmful if hygiene.Causality:
Acute Toxicity (Oral) H302 ] ]
swallowed[1] Systemic absorption

disrupts cellular

metabolism.

Mitigation: Double-
gloving
o Causes skin (Nitrile).Causality:
Skin Irritation H315 S
irritation[1] Aldehydes covalently
bind to epidermal

proteins.

Mitigation: ANSI Z87.1
Safety
) Goggles.Causality:
o Causes serious eye
Eye Irritation H319 o Vapor pressure leads

irritation[1] ]
to rapid ocular
absorption and

inflammation.

Mitigation: Fume hood

] (>100 fpm).Causality:
May cause respiratory _ _
STOT SE H335 T Inhalation of fine dust
irritation[1]
or vapors damages

mucosal membranes.

Core Directive: Personal Protective Equipment
(PPE) Framework

As an application scientist, | emphasize that PPE is not just a barrier; it is a self-validating
system designed to break the chain of chemical exposure.

e Hand Protection:
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o Primary Barrier: Nitrile gloves (minimum 0.11 mm thickness).

o Causality: Aldehydes can rapidly permeate thin latex. Nitrile provides superior chemical
resistance to mildly polar organic molecules. Always inspect gloves for micro-tears before
use to validate the barrier.

o Eye/Face Protection:

o Tight-fitting chemical safety goggles are mandatory. Standard safety glasses are
insufficient.

o Causality: The volatility of the aldehyde group means vapors can bypass the open sides of
standard glasses, causing severe ocular irritation.

o Respiratory Protection:
o All handling must occur inside a .

o Causality: Maintaining a face velocity of 100-120 fpm ensures that aerosolized particulates
and vapors are mechanically directed away from the operator's breathing zone.

e Body Protection:
o Flame-resistant (FR) lab coat (fully buttoned) and closed-toe, non-porous footwear.

Operational Plan: Handling & Experimental Protocol
To ensure both safety and scientific integrity, follow this validated methodology for preparing a
standardized stock solution.

Protocol: Preparation of a 0.1 M Stock Solution of 5-Methoxy-4-methylnicotinaldehyde

* Pre-Operational Check: Verify the fume hood monitor reads a safe face velocity (100-120
fpm). Clear the workspace of incompatible materials, particularly primary amines and strong
oxidizers.

» Equipment Setup: Place an anti-static weighing boat on an analytical balance inside the
fume hood or a dedicated ventilated balance enclosure.
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» Weighing: Using a clean, dry PTFE-coated spatula, carefully transfer 151.16 mg (1.0 mmol)
of 5-Methoxy-4-methylnicotinaldehyde into the weighing boat.

o Expert Insight: Using PTFE prevents static build-up, minimizing the dispersion of fine
particulates and ensuring accurate mass transfer.

» Transfer: Quantitatively transfer the weighed solid into an oven-dried 10 mL volumetric flask.

e Dissolution: Add approximately 5 mL of anhydrous Dichloromethane (DCM) or
Tetrahydrofuran (THF). Swirl gently until dissolution is complete.

o Expert Insight: Aldehydes are highly soluble in aprotic organic solvents. Immediate
dissolution minimizes atmospheric oxidation, which would otherwise degrade the aldehyde
into[2].

« Dilution & Storage: Fill the flask to the 10 mL mark with the solvent. Seal with a PTFE-lined
cap, wrap with Parafilm, and store at 2-8°C under an inert atmosphere (Nitrogen or Argon).
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Step-by-step operational workflow for handling 5-Methoxy-4-methylnicotinaldehyde.

Emergency Response & Spill Management

In the event of an accidental release or exposure, immediate action is required to minimize
physiological damage.
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Do not apply neutralizing chemicals.

o Eye Contact: Activate the emergency eyewash station. Hold eyelids open to ensure
complete irrigation of the ocular surface. Seek immediate medical evaluation.

» Spill Protocol:

o

Evacuate personnel from the immediate vicinity.

o Don a half-face respirator with an Organic Vapor (OV) cartridge if the spill is outside the
fume hood.

o Cover the spill with an inert absorbent (e.g., vermiculite or dry sand). Crucial: Do NOT use
combustible materials like sawdust, as the chemical may react exothermically.

o Sweep up the absorbed material using non-sparking tools and place it in a sealed, labeled
hazardous waste container.

o Wash the spill site thoroughly with soap and water to remove residual organics.
Disposal Plan & Waste Segregation
Proper logistical management of chemical waste prevents dangerous downstream reactions.

o Segregation: 5-Methoxy-4-methylnicotinaldehyde waste must be strictly segregated from
amine-containing waste.

o Causality: Mixing aldehydes with primary amines in a sealed waste container will initiate
an exothermic Schiff base condensation, potentially leading to dangerous pressure build-
up and container rupture.

o Labeling: Clearly label containers as "Hazardous Waste - Toxic/Irritant Organic (Contains
Pyridinecarboxaldehyde derivatives)".

o Destruction: The mandated disposal method is high-temperature incineration by a licensed
hazardous waste contractor.
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Waste stream segregation and chemical destruction pathway for aldehyde derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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